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Compound of Interest

1-(Chloromethyl)-2,6-
Compound Name:
dimethylnaphthalene

cat. No.: B1383632

Technical Guide: 1-(chloromethyl)-2,6-
dimethylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(chloromethyl)-2,6-
dimethylnaphthalene, a substituted naphthalene derivative. Due to the limited availability of
detailed experimental data for this specific compound, this guide also includes relevant
information on the closely related compounds 2,6-dimethylnaphthalene and 1-
chloromethylnaphthalene to provide a foundational understanding of its potential synthesis,
properties, and reactivity. This document is intended to serve as a valuable resource for
researchers and professionals in drug development and organic synthesis.

Compound Identification

The fundamental properties of 1-(chloromethyl)-2,6-dimethylnaphthalene are summarized in
the table below.
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Identifier Value Source

) 1-(chloromethyl)-2,6-
Chemical Name _ N/A
dimethylnaphthalene

CAS Number 107517-28-2 N/A
Molecular Formula Ci3Ha13Cl N/A
Molecular Weight 204.7 g/mol [1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 1-(chloromethyl)-2,6-
dimethylnaphthalene are not readily available in the public domain. However, properties can
be inferred from its constituent parts: the 2,6-dimethylnaphthalene core and the chloromethyl
functional group. The parent compound, 2,6-dimethylnaphthalene, is a solid at room
temperature. The introduction of the chloromethyl group is expected to alter its melting point
and solubility characteristics.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 1-(chloromethyl)-2,6-
dimethylnaphthalene is not widely published, a plausible synthetic route can be
conceptualized based on established chloromethylation reactions of naphthalene derivatives.

A general approach would involve the chloromethylation of 2,6-dimethylnaphthalene. This
reaction typically utilizes paraformaldehyde and hydrochloric acid in the presence of a Lewis
acid catalyst.

A potential synthetic workflow is illustrated below:
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Caption: Proposed synthesis of 1-(chloromethyl)-2,6-dimethylnaphthalene.

The chloromethyl group is a versatile functional handle for further chemical transformations. It
can readily participate in nucleophilic substitution reactions, allowing for the introduction of a
wide variety of functional groups. This makes 1-(chloromethyl)-2,6-dimethylnaphthalene a
potentially useful intermediate in the synthesis of more complex molecules.

Potential Applications and Biological Activity

There is no specific information available in scientific literature regarding the applications or
biological activity of 1-(chloromethyl)-2,6-dimethylnaphthalene. However, the 2,6-
dimethylnaphthalene scaffold is a key component in the synthesis of high-performance
polymers, such as polyethylene naphthalate (PEN). Substituted naphthalenes are also
investigated in medicinal chemistry for their potential as therapeutic agents. Derivatives of the
related 1-chloromethylnaphthalene have been explored for their antifungal properties.[2]

Safety and Handling
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No specific toxicological data for 1-(chloromethyl)-2,6-dimethylnaphthalene is available.
However, based on the reactivity of the chloromethyl group, it should be handled with care in a
well-ventilated fume hood. Appropriate personal protective equipment, including gloves and
safety glasses, should be worn. It is advisable to consult the safety data sheet (SDS) for the
closely related and hazardous compound 1-chloromethylnaphthalene for guidance on handling
and safety precautions.

Conclusion

1-(chloromethyl)-2,6-dimethylnaphthalene is a chemical compound for which detailed
experimental data is scarce. This guide has provided the available identifying information and
has proposed a potential synthetic route and areas of application based on the chemistry of
related naphthalene derivatives. Further research is required to fully characterize the
properties, reactivity, and potential biological activity of this compound. This document serves
as a foundational resource to stimulate and guide future investigations into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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